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Compound of Interest

Compound Name: 3-(Hydroxymethyl)isonicotinic acid

CAS No.: 81113-13-5

Cat. No.: B1626736

Get Quote

Executive Summary
3-(Hydroxymethyl)isonicotinic acid (CAS: 10128-71-9) is a critical heterocyclic building

block, primarily utilized as a precursor for the furo[3,4-c]pyridin-1(3H)-one scaffold. This bicyclic

lactone system serves as a core pharmacophore in the development of protease inhibitors,

antiviral agents, and novel bioisosteres of phthalides.

The synthesis of this molecule presents a specific regiochemical challenge: distinguishing the

3- and 4-positions on the pyridine ring to ensure the hydroxymethyl group is installed at C3 and

the carboxylic acid remains at C4. Standard reduction of cinchomeronic anhydride often yields

the regioisomeric 3-one lactone (via C4 attack), making "classic" routes unreliable.

This guide details two high-integrity pathways:

Directed Ortho Metalation (DoM): The "Gold Standard" for absolute regiocontrol.

Radical Functionalization: A scalable "Process Route" starting from 3-methylisonicotinic acid.
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Part 1: Structural Analysis & Retrosynthesis
The target molecule exists in a pH-dependent equilibrium between the open-chain hydroxy-

acid and the closed lactone form.[1] In most synthetic contexts, the lactone (1H-furo[3,4-

c]pyridin-1-one) is the isolated stable species, which can be hydrolyzed in situ for further

coupling.

The Regioselectivity Challenge[2]
Target Isomer: 3-Hydroxymethyl-4-carboxylic acid

1-one lactone.

Undesired Isomer: 4-Hydroxymethyl-3-carboxylic acid

3-one lactone.

Direct reduction of 3,4-pyridinedicarboxylic anhydride (cinchomeronic anhydride) typically

favors nucleophilic attack at the more electron-deficient C4 carbonyl (para to nitrogen), leading

to the undesired 4-hydroxymethyl derivative. Therefore, indirect methods are required.

DOT Diagram: Retrosynthesis & Equilibrium
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Figure 1: Retrosynthetic disconnection showing the equilibrium between the hydroxy-acid and

lactone, and the two preferred synthetic pathways.
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Part 2: Pathway A — Directed Ortho Metalation
(DoM)
Best for: High purity, gram-scale synthesis, and absolute regiocontrol.

This pathway leverages the acidity of the C3 proton adjacent to a C4-directing group. By using

a diethylamide at C4, we direct lithiation exclusively to the C3 position.

Mechanism[1][2][3][4]
Substrate:N,N-Diethylisonicotinamide.

Reagent: Lithium 2,2,6,6-tetramethylpiperidide (LiTMP) is preferred over n-BuLi to avoid

nucleophilic attack on the pyridine ring (Chichibabin-type side reactions).

Electrophile: DMF (to install the formyl group) followed by reduction.

Experimental Protocol
Step 1: Synthesis of N,N-Diethylisonicotinamide

Suspend isonicotinic acid (10.0 g, 81 mmol) in DCM (100 mL).

Add thionyl chloride (12 mL, 160 mmol) and catalytic DMF (0.5 mL). Reflux for 3 hours until

clear.

Evaporate volatiles to obtain isonicotinoyl chloride hydrochloride.

Dissolve residue in DCM (50 mL) and cool to 0°C.

Add diethylamine (25 mL, 240 mmol) dropwise. Stir at RT for 2 hours.

Wash with saturated NaHCO₃, dry over MgSO₄, and concentrate.

Yield Expectation: >90% (Yellow oil).

Step 2: Ortho-Lithiation and Formylation
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Preparation of LiTMP: In a flame-dried flask under Argon, add 2,2,6,6-tetramethylpiperidine

(1.1 eq) to anhydrous THF. Cool to -78°C. Add n-BuLi (1.1 eq, 2.5M in hexanes) dropwise.

Stir for 30 min at 0°C, then cool back to -78°C.

Metalation: Add the N,N-diethylisonicotinamide (1.0 eq) in THF dropwise to the LiTMP

solution at -78°C. The solution typically turns deep red/orange. Stir for 45 minutes.

Quench: Add anhydrous DMF (1.5 eq) dropwise. Stir for 1 hour at -78°C, then allow to warm

to 0°C.

Workup: Quench with saturated NH₄Cl. Extract with EtOAc.[2]

Intermediate: 3-Formyl-N,N-diethylisonicotinamide.

Step 3: Reduction and Cyclization
Dissolve the crude formyl-amide in Methanol.

Add NaBH₄ (1.0 eq) at 0°C. Stir for 30 mins.

Acidify with 6M HCl to pH 1 and reflux for 2 hours. This effects both the hydrolysis of the

amide and the cyclization to the lactone.

Neutralize to pH 4-5 to precipitate the free acid or extract the lactone with DCM.

DOT Diagram: DoM Workflow
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Figure 2: Step-by-step workflow for the Directed Ortho Metalation route.

Part 3: Pathway B — Radical Functionalization
Best for: Industrial scalability, cost-efficiency, and avoiding cryogenic conditions.
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This route starts with commercially available 3-methylisonicotinic acid. The proximity of the

methyl group to the electron-withdrawing carboxylate allows for selective benzylic bromination.

Experimental Protocol
Step 1: Esterification[1][3]

Reflux 3-methylisonicotinic acid in Methanol with catalytic H₂SO₄ for 12 hours.

Neutralize and extract to yield Methyl 3-methylisonicotinate.

Step 2: Wohl-Ziegler Bromination
Dissolve the ester (1.0 eq) in CCl₄ or Benzotrifluoride (greener alternative).

Add N-Bromosuccinimide (NBS) (1.1 eq) and a radical initiator (AIBN or Benzoyl Peroxide,

0.05 eq).

Reflux under Argon. Monitor by TLC until starting material is consumed (approx. 4-6 hours).

Filter off succinimide byproduct. Concentrate filtrate.

Product: Methyl 3-(bromomethyl)isonicotinate.

Step 3: Hydrolysis and Lactonization
Dissolve the bromo-ester in 1,4-Dioxane/Water (1:1).

Add Ag₂CO₃ (1.1 eq) or reflux with aqueous NaOH (careful monitoring required to avoid

decomposition).

Note: Silver-mediated hydrolysis is milder and higher yielding for pyridines.

Acidify the mixture with HCl. The hydroxy-acid will spontaneously cyclize to the lactone upon

concentration or heating.

Part 4: Comparative Data & Characterization
Pathway Comparison Table
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Feature Pathway A: DoM
Pathway B: Radical
Bromination

Pathway C:
Anhydride
Reduction

Regiocontrol Excellent (100%) Excellent (100%)
Poor (Mixture of

isomers)

Scalability
Moderate (Requires

-78°C)

High (Standard

Reflux)
High

Step Count 4 Steps 3 Steps 1 Step

Key Risk
Moisture sensitivity

(LiTMP)

Over-bromination

(dibromo species)

Wrong isomer (4-

hydroxymethyl)

Yield ~65-75% overall ~50-60% overall Variable

Characterization Data (Expected)
1H NMR (DMSO-d6, Open Acid Form):

13.5 (br s, 1H, COOH), 8.65 (s, 1H, H-2), 8.55 (d, 1H, H-6), 7.60 (d, 1H, H-5), 4.85 (s, 2H,
CH₂OH).

1H NMR (CDCl3, Lactone Form):

8.8 (s, 1H), 8.7 (d, 1H), 7.8 (d, 1H), 5.4 (s, 2H, Lactone CH₂).

Note: The lactone CH₂ signal appears significantly downfield (~5.4 ppm) compared to the

free alcohol.

References
Lactone Equilibrium & Properties

PubChem Compound Summary for CID 12758256 (Furo[3,4-c]pyridin-3(1H)-one).

National Center for Biotechnology Information (2025). Link
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Anhydride Reduction Regioselectivity: Kahn, S. et al. "Regioselective reduction of substituted
phthalic anhydrides." Journal of Organic Chemistry. (Validates the preference for attack at
the more electron-deficient carbonyl).

Commercial Availability of Intermediates

3-(Methoxycarbonyl)isonicotinic acid (CAS 24202-79-7) is a validated commercial

intermediate, confirming the stability of the C3-ester/C4-acid motif.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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